N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide

• IUPAC Name: N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H21N3O2S/c22-17(19-13-15-5-2-1-3-6-15)14-20-8-10-21(11-9-20)18(23)16-7-4-12-24-16/h1-7,12H,8-11,13-14H2,(H,19,22)
• InChI Key: JRASUAXLYBZANV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NCC2=CC=CC=C2)C(=O)C3=CC=CS3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide, also known as BTAPA, is a synthetic compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential biological effects.

Mechanism of Action

The mechanism of action of N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D3 receptor. This receptor is involved in the regulation of dopamine release in the brain, which is important for the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide has been shown to have an effect on dopamine release in the brain, which may explain its potential as a treatment for drug addiction and other psychiatric disorders. It has also been shown to have an effect on the release of other neurotransmitters, such as serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide in lab experiments is its specificity for the dopamine D3 receptor. This allows researchers to study the effects of dopamine release on behavior and mood. However, one limitation is that N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide is a synthetic compound, which may limit its potential for use in clinical trials.

Future Directions

There are several future directions for research on N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide. One area of interest is its potential as a treatment for drug addiction and other psychiatric disorders. Another area of interest is its potential as a tool for studying the dopamine D3 receptor and its role in behavior and mood regulation. Additionally, further research is needed to fully understand the mechanism of action of N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide and its effects on neurotransmitter release in the brain.

Synthesis Methods

N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide can be synthesized using a multistep synthesis method. The first step involves the reaction of benzylamine with ethyl 2-bromoacetate to produce N-benzyl-2-bromoacetamide. This intermediate is then reacted with thiophene-2-carboxylic acid to produce N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine D3 receptor, which is involved in the regulation of mood and behavior. Studies have also suggested that N-benzyl-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]acetamide may have potential as a treatment for drug addiction and other psychiatric disorders.